Methyl 4-{[2-cyano-3-(4-isopropylphenyl)acryloyl]amino}benzoate

• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: methyl 4-[[(E)-2-cyano-3-(4-propan-2-ylphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C21H20N2O3/c1-14(2)16-6-4-15(5-7-16)12-18(13-22)20(24)23-19-10-8-17(9-11-19)21(25)26-3/h4-12,14H,1-3H3,(H,23,24)/b18-12+
• InChI Key: MKFPIQDBLQMMRC-LDADJPATSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)C(=O)OC
• SMILES: CC(C)C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-{[2-cyano-3-(4-isopropylphenyl)acryloyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a member of the benzoate family of compounds and is commonly referred to as MCA.

Mechanism of Action

The mechanism of action of MCA is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in the inflammatory response. It is also thought to modulate the activity of certain neurotransmitters in the brain, leading to its analgesic effects.
Biochemical and Physiological Effects:
MCA has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the modulation of the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MCA in lab experiments is its potent anti-inflammatory and analgesic properties, which make it a valuable tool for studying the mechanisms underlying pain and inflammation. However, its high cost and limited availability may limit its use in some experiments.

Future Directions

There are many potential future directions for research on MCA, including the development of new drugs based on its structure and the exploration of its potential applications in materials science. Additionally, further studies are needed to fully elucidate its mechanism of action and to better understand its biochemical and physiological effects.

Synthesis Methods

MCA can be synthesized using a variety of methods, including the Knoevenagel condensation reaction. This reaction involves the reaction of an aldehyde or ketone with a malononitrile or a cyanoacetate ester in the presence of a base catalyst. The resulting product is then subjected to further reactions to produce MCA.

Scientific Research Applications

MCA has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and materials science. It has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.